Cas no 1804717-63-2 (6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804717-63-2
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4807963
• Update Time: 2025-06-08

6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-5-1-4(8(12,13)14)3(2-16)6(15-5)7(10)11/h1-2,7H
• InChI Key： OWPRLUYCZZMZAX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C=O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804717-63-2)

6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804717-63-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in the synthesis of advanced materials.

The molecular structure of 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is composed of a pyridine ring substituted with a chloro group at the 6-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 4-position. The presence of these fluorinated substituents imparts unique chemical and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their exceptional stability, lipophilicity, and metabolic resistance. These properties are particularly valuable in the design of drugs that require high bioavailability and prolonged therapeutic effects. 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde exemplifies these characteristics, making it a valuable building block in the synthesis of fluorinated pharmaceuticals.

One of the key areas where 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has shown promise is in the development of pesticides and herbicides. The compound's ability to resist degradation and its high reactivity with specific biological targets make it an effective component in agrochemical formulations. Recent studies have demonstrated its efficacy in controlling various pests and weeds, contributing to improved crop yields and reduced environmental impact.

Beyond agricultural applications, 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde has also been explored for its potential in medicinal chemistry. Researchers have investigated its use as an intermediate in the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules. The compound's ability to form stable derivatives with high biological activity has led to the development of several novel drug candidates that are currently undergoing preclinical and clinical trials.

In addition to its direct applications, 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde serves as a versatile starting material for synthetic chemists. Its reactivity with various functional groups allows for the creation of complex molecular architectures with tailored properties. This versatility has been leveraged in the synthesis of advanced materials such as polymers, coatings, and electronic components, where fluorinated compounds are highly sought after for their unique performance characteristics.

The synthesis of 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde involves several well-established chemical reactions. Typically, the process begins with the formation of a pyridine ring through a multistep reaction sequence involving condensation, cyclization, and substitution reactions. The introduction of fluorinated substituents is achieved through selective fluorination techniques, such as electrophilic or nucleophilic fluorination. These methods ensure high yields and purity levels, making the compound readily available for further research and industrial applications.

The safety profile of 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is an important consideration in its use. While it is not classified as a hazardous material or controlled substance, appropriate handling procedures should be followed to ensure worker safety and environmental protection. Laboratory studies have shown that the compound is stable under normal conditions but may require special storage conditions to maintain its integrity over extended periods.

In conclusion, 6-Chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804717-63-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize existing ones, this compound is poised to play a crucial role in advancing the frontiers of chemistry and related fields.